[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C22H19ClN4O4/c1-13-20(25-26-27(13)17-8-10-18(29-3)11-9-17)22(28)30-12-19-14(2)31-21(24-19)15-4-6-16(23)7-5-15/h4-11H,12H2,1-3H3
• InChI Key: KJRIKYSDUYWOIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)OC)C(=O)OCC3=C(OC(=N3)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C22H19ClN4O4
• Molecular Weight: 438.9 g/mol
• CAS No.: 946302-99-4

Description

The compound [2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a hybrid heterocyclic molecule featuring a 1,3-oxazole core linked via a methyl ester to a 1,2,3-triazole ring. Key structural elements include:

• 1,3-Oxazole moiety: Substituted with a 4-chlorophenyl group at position 2 and a methyl group at position 3.
• 1,2,3-Triazole moiety: Functionalized with a 4-methoxyphenyl group at position 1 and a methyl group at position 4.
• Ester linkage: Connects the oxazole and triazole subunits.

Comparison with Similar Compounds

Structural Analogues

The following structurally related compounds highlight key variations in heterocyclic cores, substituents, and functional groups:

Compound	Core Structure	Substituents	Key Functional Groups	Reference
[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl ester (Target)	1,3-Oxazole + 1,2,3-triazole	4-Chlorophenyl, 4-methoxyphenyl, methyl groups	Ester, triazole	N/A
5-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-4-(3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	Benzoxazole + triazole	4-Chlorophenyl, 3-methylphenyl	Thione, triazole
Compounds 4 and 5 ()	Thiazole + pyrazole	4-Chlorophenyl/4-fluorophenyl, fluorophenyl, methyl groups	Thiazole, pyrazole
Ethyl 2-[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate	Pyrazole + thiazole	4-Chlorophenyl, 4-fluorophenyl, methyl, ethyl ester	Ester, thiazole
3-(4-Chloro-phenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid thiadiazin-2-yl-amide	Pyrazole + thiadiazine	4-Chlorophenyl, phenyl, methyl, methoxyphenyl	Amide, thiadiazine

Key Observations :

• Substitution of triazole with thiazole (as in ) alters electronic properties due to sulfur's polarizability.
• The ester group in the target compound may improve membrane permeability compared to amide or thione derivatives .

Physicochemical Properties

Spectroscopic Trends :

• IR Spectroscopy : The presence of C=O (ester) is expected near 1700 cm⁻¹, while C=N (oxazole/triazole) appears near 1596 cm⁻¹ .
• 1H-NMR : Methyl groups typically resonate at δ 2.5–3.0 ppm, while aromatic protons in chlorophenyl/methoxyphenyl groups appear as multiplets near δ 6.8–7.3 ppm .
• Mass Spectrometry : Molecular ion peaks (M+1) for similar compounds range from 419–500 m/z .

Crystallography :

• Isostructural compounds (e.g., ’s 4 and 5) exhibit nearly identical conformations but differ in crystal packing due to halogen substituents (Cl vs. F), suggesting that the target compound’s 4-chlorophenyl group may influence solid-state interactions .

Inferences for the Target Compound :

• The 4-methoxyphenyl group may enhance solubility and bioavailability compared to purely hydrophobic substituents.
• The triazole-oxazole scaffold could interact with microbial enzymes or inflammatory mediators, but empirical validation is required.